Cas no 1866-31-5 (Allyl cinnamate)
Allyl cinnamate structure
Allyl cinnamate Properties
Names and Identifiers
-
- Allyl cinnamate
- Allyl Cinnamate (stabilized with TBC)
- 2-Propenoic acid,3-phenyl-, 2-propen-1-yl ester
- (E)-allyl cinnamate
- (E)-cinnamic acid allyl ester
- ally 3-phenylpropenoate
- allyl trans-cinnamate
- allyl3-phenylacrylate
- Cinnamic Acid Allyl Ester
- FEMA 2022
- prop-2-enyl 3-phenylacrylate
- propenylcinnamate
- trans-allyl cinnamate
- Wln: 1U2ov1U1r
- Cinnamic Acid Allyl Ester (stabilized with TBC)
- Nsc20972
- Allyl CinnaMate allyl3-phenylacrylate
- vinylcarbinylcinnamate
- Propenyl cinnamate
- ALLYL CINNAMATE, 99+%
- Allyl 3-phenylacrylate
- Vinyl carbinyl cinnamate
- CINNAMIC ACID, ALLYL ESTER
- Allyl 3-phenyl-2-propenoate
- Allyl beta-phenylacrylate
- 2-Propenoic acid, 3-phenyl-, 2-propenyl ester
- 2-Propenyl 3-phenyl-2-propenoate
- Allylester kyseliny skoricove
- FEMA No. 2022
- Allylester kyseliny skoricove [Czech]
- 2-Propen-1-yl 3-phenyl-2-propenoate
- 2-Propenoic acid, 3-phenyl-, 2-propen-1-yl ester
- N
- (E)-3-phenyl-acrylic acid allyl ester
- CHEBI:191535
- 1866-31-5
- J-011992
- prop-2-enyl (E)-3-phenylprop-2-enoate
- N8149Z51V9
- Allyl (E)-3-phenylprop-2-enoate
- Allyl cinnamate, >=99%
- 56289-56-6
- DS-6431
- AKOS015894422
- KCMITHMNVLRGJU-CMDGGOBGSA-N
- NSC-20972
- Allyl cinnamate, United States Pharmacopeia (USP) Reference Standard
- CS-W016797
- ALLYL CINNAMATE [FHFI]
- EINECS 217-477-8
- ALLYL .BETA.-PHENYLACRYLATE
- 2-Propenoic acid, 3-phenyl-, 2-propen-1-yl ester, (2E)-
- InChI=1/C12H12O2/c1-2-10-14-12(13)9-8-11-6-4-3-5-7-11/h2-9H,1,10H2/b9-8
- NS00011939
- NSC 20972
- MFCD00026105
- trans-Allylcinnamate
- LS-14063
- BAA86631
- trans-cinnamic acid allyl ester
- SCHEMBL45456
- Allyl cinnamate, analytical standard
- CHEMBL2268886
- UNII-N8149Z51V9
- AI3-02313
- ALLYLCINNAMATE
- Q27284688
- DTXSID301021113
- 2-aPropenoic acid, 3-aphenyl-a, 2-apropen-a1-ayl ester, (2E)a-
- +Expand
-
- MFCD00026105
- KCMITHMNVLRGJU-CMDGGOBGSA-N
- 1S/C12H12O2/c1-2-10-14-12(13)9-8-11-6-4-3-5-7-11/h2-9H,1,10H2/b9-8+
- O(C(/C(/[H])=C(\[H])/C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C([H])([H])C([H])=C([H])[H]
Computed Properties
- 188.08400
- 0
- 2
- 5
- 188.08373
- 14
- 212
- 0
- 0
- 0
- 1
- 0
- 1
- 3
- 0
- 26.3
Experimental Properties
- 2.42900
- 26.30000
- n20/D 1.566(lit.)
- 150-152 °C/15 mmHg(lit.)
- Fahrenheit: 235.4 ° f
Celsius: 113 ° c - 2022 | ALLYL CINNAMATE
- Powder
- Insoluble in water
- 1.053 g/mL at 25 °C(lit.)
Allyl cinnamate Security Information
Allyl cinnamate Customs Data
- 2916399090
-
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Allyl cinnamate Price
Allyl cinnamate Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:1866-31-5)
TANG SI LEI
15026964105
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SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:1866-31-5)
XU NV SHI
15221998634
1986399151@qq.com
Allyl cinnamate Related Literature
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1. LXII.—The relative rates of catalytic hydrogenation of different types of unsaturated compounds. Part I. Aliphatic ethylenic derivativesS. V. Lebedev,G. G. Kobliansky,A. O. Yakubchik J. Chem. Soc. Trans. 1925 127 417
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2. 374. Liquid-phase reactions at high pressures. Part II. The polymerisation of olefinsR. H. Sapiro,R. P. Linstead,D. M. Newitt J. Chem. Soc. 1937 1784
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4. Silyl-cupration of an acetylene followed by ring-formationIan Fleming,Eduardo Martínez de Marigorta J. Chem. Soc. Perkin Trans. 1 1999 889
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5. 374. Liquid-phase reactions at high pressures. Part II. The polymerisation of olefinsR. H. Sapiro,R. P. Linstead,D. M. Newitt J. Chem. Soc. 1937 1784
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6. A regiocontrolled synthesis of allylstannanesIan Fleming,Michael Rowley J. Chem. Soc. Perkin Trans. 1 1987 2259
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Rui Niu,Yi He,Jun-Bing Lin Org. Biomol. Chem. 2022 20 37
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Christopher L. Rock,Thomas L. Groy,Ryan J. Trovitch Dalton Trans. 2018 47 8807
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Kirridharhapany T. Radhakrishnapany,Chee Yan Wong,Fang Khai Tan,Jia Wen Chong,Raymond R. Tan,Kathleen B. Aviso,Jose Isagani B. Janairo,Nishanth G. Chemmangattuvalappil Mol. Syst. Des. Eng. 2020 5 1391
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Kirsten J. Lawrie,Idriss Blakey,James P. Blinco,Han Hao Cheng,Roel Gronheid,Kevin S. Jack,Ivan Pollentier,Michael J. Leeson,Todd R. Younkin,Andrew K. Whittaker J. Mater. Chem. 2011 21 5629
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